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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the
synthesis of Acetylmalononitrile. It is intended for informational purposes for qualified
professionals and is not a substitute for a validated, in-house protocol. All chemical syntheses,
particularly at a large scale, must be preceded by a thorough literature review, risk assessment,
and hazard analysis. Appropriate personal protective equipment (PPE) and engineering
controls are mandatory.

Introduction

Acetylmalononitrile (CAS No. 1187-11-7) is a versatile chemical intermediate used in organic
synthesis.[1][2] As a malononitrile derivative, it serves as a valuable building block for the
synthesis of various heterocyclic compounds and other complex molecules.[3] Its utility is noted
in the preparation of masked acyl cyanide (MAC) reagents, which are important synthons in
medicinal chemistry.[4] These notes outline the key physicochemical properties, a general
synthesis pathway, and critical safety considerations for the large-scale preparation of
Acetylmalononitrile.

Physicochemical Properties

Acetylmalononitrile is typically a beige crystalline powder.[1] A summary of its key properties
is presented below.
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Property Value Reference
CAS Number 1187-11-7 [2]
Molecular Formula CsHaN20 [1][5]
Molecular Weight 108.10 g/mol [1][5]
Appearance Beige crystalline powder [1]

Melting Point 138-141 °C [1][2]
Boiling Point 152.7 °C at 760 mmHg [1]

Density 1.133 g/cm3 [1]

SMILES CC(=0O)C(C#N)C#N [1]
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Synthesis Pathway Overview

The synthesis of Acetylmalononitrile is commonly achieved through the acetylation of
malononitrile. A scalable, two-step synthesis has been described which involves the formation
of a sodium enolate intermediate, followed by protonation to yield the final product.[4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5488980.htm
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bldpharm.com/products/1187-11-7.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bldpharm.com/products/1187-11-7.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5488980.htm
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.bocsci.com/product/acetylmalononitrile-cas-1187-11-7-296724.html
https://www.benchchem.com/product/b072418?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10343380/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
[Malononitrile)

+ Acetylating Agent
e.g., Acetic Anhydride)
+ Base

E‘Sodium Enolate Intermediate)

+ Acid
Protonation)

[Acetylmalononitrile)

Click to download full resolution via product page

Caption: General reaction pathway for Acetylmalononitrile synthesis.

Experimental Protocol Outline

The following outlines a general workflow for the synthesis of Acetylmalononitrile based on
literature precedents.[4] This is not a detailed, step-by-step protocol and requires adaptation
and optimization by a qualified chemist.
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Caption: Experimental workflow for Acetylmalononitrile synthesis.
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Methodology Details:

» Step 1: Enolate Formation: The reaction typically involves the acetylation of malononitrile.[4]
This can be performed using an appropriate acetylating agent in a suitable solvent. The
mixture may be thick, requiring sufficient solvent for effective stirring, especially on a larger
scale.[4]

o Step 2: Protonation and Isolation: After the initial reaction is complete, the resulting enolate is
protonated, often by the addition of an acid. This causes the Acetylmalononitrile to
precipitate out of the solution.

 Purification: The crude product is typically isolated by filtration. Washing the solid with a
suitable solvent (e.g., acetone) can improve purity.[4] The final product is then dried under
vacuum. Acetylmalononitrile is reported to be a bench-stable solid that can be stored for
extended periods without special precautions.[4]

Safety and Handling

Both the precursor, malononitrile, and the product, Acetylmalononitrile, are hazardous
chemicals. Extreme caution must be exercised during handling.

Hazard Summary:

Compound GHS Classification Key Hazards

Toxic if swallowed, in contact
with skin, or if inhaled.[6][7]

Very toxic to aquatic life with

Acute Tox. 3 (Oral, Dermal,
Malononitrile Inhalation), Aquatic Acute 1,

Aquatic Chronic 1 .
long-lasting effects.[6][7]

Harmful if swallowed or in
Acute Tox. 4 (Oral, Dermal),

Acetylmalononitrile Skin Irrit. 2, Eye Irrit. 2, STOT
SE3

contact with skin. Causes skin
and serious eye irritation. May

cause respiratory irritation.

Mandatory Precautions:
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Engineering Controls: All operations should be conducted in a well-ventilated chemical fume
hood.[6]

Personal Protective Equipment (PPE): Standard PPE includes safety goggles, a lab coat,
and chemical-resistant gloves. For handling malononitrile, more stringent measures,
including respiratory protection, may be necessary.[6]

Handling: Avoid breathing dust, fumes, or vapors.[6] Prevent contact with skin and eyes.
Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in the work area.[6]

Disposal: All waste must be treated as hazardous and disposed of according to local, state,
and federal regulations.[7] Avoid release to the environment.[6]
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Caption: Safety decision workflow for handling synthesis reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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